Cas no 1893963-14-8 (tert-butyl N-5-(1-hydroxycyclopropyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-5-(1-hydroxycyclopropyl)-2-methylphenylcarbamate
• CAS No: 1893963-14-8
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5783104
• PubChem ID: 117117409
• Update Time: 2025-06-11

tert-butyl N-5-(1-hydroxycyclopropyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1881527
• tert-butyl N-[5-(1-hydroxycyclopropyl)-2-methylphenyl]carbamate
• 1893963-14-8
• tert-butyl N-5-(1-hydroxycyclopropyl)-2-methylphenylcarbamate

• Inchi： 1S/C15H21NO3/c1-10-5-6-11(15(18)7-8-15)9-12(10)16-13(17)19-14(2,3)4/h5-6,9,18H,7-8H2,1-4H3,(H,16,17)
• InChI Key： ALTRSMUZBDZWNT-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(C)=C(C=2)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-5-(1-hydroxycyclopropyl)-2-methylphenylcarbamate

Introduction to tert-butyl N-5-(1-hydroxycyclopropyl)-2-methylphenylcarbamate (CAS No. 1893963-14-8)

tert-butyl N-5-(1-hydroxycyclopropyl)-2-methylphenylcarbamate, identified by its CAS number 1893963-14-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the carbamate class, characterized by the presence of a carbonyl group attached to a nitrogen atom, which is further substituted with various functional groups. The unique structural features of tert-butyl N-5-(1-hydroxycyclopropyl)-2-methylphenylcarbamate make it a promising candidate for further exploration in drug development, particularly in the quest for novel therapeutic agents.

The molecular structure of this compound incorporates several key functional groups that contribute to its potential biological activity. The tert-butyl group, a branched alkyl group, is known for its ability to enhance lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the presence of a 1-hydroxycyclopropyl moiety introduces a cycloalkane ring with a hydroxyl substituent, which can participate in hydrogen bonding and influence the compound's solubility and interactions with biological targets. The 2-methylphenyl part of the molecule, also known as o-tolyl, provides a phenolic aromatic ring system that is often associated with various pharmacological properties.

In recent years, there has been growing interest in carbamate derivatives due to their diverse biological activities. Carbamates have been explored for their potential as insecticides, herbicides, and pharmaceuticals. The structural motif of tert-butyl N-5-(1-hydroxycyclopropyl)-2-methylphenylcarbamate suggests that it may exhibit properties such as analgesic, anti-inflammatory, or even anticancer effects. This hypothesis is supported by preliminary studies that have investigated similar carbamate compounds for their pharmacological potential.

One of the most compelling aspects of this compound is its structural complexity, which allows for multiple interactions with biological targets. The combination of the tert-butyl, 1-hydroxycyclopropyl, and 2-methylphenyl groups creates a multifaceted scaffold that can engage with various enzymes and receptors. For instance, the hydroxyl group in the cyclopropyl ring could interact with hydrophobic pockets or form hydrogen bonds with polar residues in protein targets. Meanwhile, the aromatic ring system of the 2-methylphenyl moiety could participate in π-stacking interactions, which are common in drug-receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like tert-butyl N-5-(1-hydroxycyclopropyl)-2-methylphenylcarbamate with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development by simulating their interactions with biological targets. In one such study, researchers used molecular docking simulations to explore how this compound might bind to enzymes involved in pain signaling pathways. The results suggested that it could potentially inhibit key enzymes such as cyclooxygenase (COX) or microsomal prostaglandin E synthase (mPGES), which are implicated in inflammation and pain.

The synthesis of tert-butyl N-5-(1-hydroxycyclopropyl)-2-methylphenylcarbamate presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions, organometallic chemistry, and flow chemistry have enabled chemists to construct intricate molecular frameworks efficiently. In one innovative approach, researchers employed a multi-step synthesis involving the formation of a cyclopropane ring followed by functionalization with the desired substituents. This strategy highlights the growing sophistication of synthetic organic chemistry in producing complex pharmaceutical intermediates.

Evaluation of the pharmacokinetic properties of tert-butyl N-5-(1-hydroxycyclopropyl)-2-methylphenyldicarbazole is crucial for assessing its potential as a drug candidate. Factors such as solubility, bioavailability, metabolic stability, and toxicity must be carefully considered. Preliminary pharmacokinetic studies have indicated that this compound exhibits reasonable solubility in both water and organic solvents, which is favorable for formulation development. Additionally, preliminary toxicity assays have shown no significant adverse effects at tested doses, suggesting its safety profile warrants further investigation.

The potential applications of tert-butyl N-5-(1-hydroxycyclopropylethoxymethylenephthalide) extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. Its structural features make it a versatile building block for designing novel compounds with tailored properties. For instance, derivatives of this compound could be explored as herbicides or fungicides due to their ability to interact with biological targets in plants and fungi.

Future research directions for tert-butyl N-5-(1-hydroxyisopropenylethoxy)cinnamaldehyde include exploring its derivatives for enhanced efficacy and reduced side effects. By modifying specific functional groups within its structure, researchers aim to optimize its pharmacological properties while maintaining or improving its target specificity. Additionally, investigating new synthetic routes could help streamline production processes and reduce costs associated with manufacturing.

In conclusion,tert-butYL N-5-(1-HYDROXYCYCLOPROPYL)-2-METHYLPHENYLCARBAMATE (CAS No 1893963-14-8) represents a fascinating compound with significant potential in pharmaceutical research Its unique structural features combined with promising preliminary findings make it an attractive candidate for further exploration As our understanding computational capabilities and synthetic techniques continue to advance we can expect more discoveries like this one to emerge from interdisciplinary efforts at chemical biology medicinal chemistry pharmacy pharmacy